Cas no 13993-31-2 (5-Bromoindole-3-butyric acid)

• Product Name: 5-Bromoindole-3-butyric acid
• CAS No: 13993-31-2
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 49578
• PubChem ID: 84142
• Update Time: 2025-06-11

5-Bromoindole-3-butyric acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromoindole-3-butyric acid
• 4-(5-Bromo-1H-indol-3-yl)butyric acid
• 4-(5-bromo-1H-indol-3-yl)butanoic acid
• 5-bromo-1H-Indole-3-butanoic acid
• 1h-indole-3-butanoic acid,5-bromo
• 4-(5-Brom-indol-3-yl)-buttersaeure
• 4-(5-bromo-indol-3-yl)-butyric acid
• 5-(5-Brom-indolyl-(3))-buttersaeure
• 5-bromo-1H-indole-3-butyric acid
• 5-Bromo-indole-3-butyric acid
• 5-Bromo-indole-3-buryric acid
• 1H-Indole-3-butanoic acid, 5-bromo-
• 3-(5-bromo-1h-indol-3-yl)butanoic acid
• 4-(5-BROMO-1H-INDOL-3-YL)-BUTYRIC ACID
• A3016
• MFCD00171597
• AC-6736
• 13993-31-2
• DTXSID60161202
• UNII-4TY6X896J4
• NS00024528
• 4TY6X896J4
• AKOS015898591
• EINECS 237-794-5
• Q-102906
• 2-(4-Hydroxyphenyl)-1-bromoethane
• FT-0636989
• 1H-Indole-3-butanoicacid, 5-bromo-
• JXXIGLYAOIPPCH-UHFFFAOYSA-N

• MDL： MFCD00171597
• Inchi： 1S/C12H12BrNO2/c13-9-4-5-11-10(6-9)8(7-14-11)2-1-3-12(15)16/h4-7,14H,1-3H2,(H,15,16)
• InChI Key： JXXIGLYAOIPPCH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)CCCC(=O)O

Computed Properties

• Exact Mass: 281.00500
• Monoisotopic Mass: 281.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• Density: 1.58
• Boiling Point: 475 °C at 760 mmHg
• Flash Point: 241.1 °C
• Refractive Index: 1.668
• PSA: 53.09000
• LogP: 3.33770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 5-Bromoindole-3-butyric acid

Recent Advances in the Application of 5-Bromoindole-3-butyric acid (CAS: 13993-31-2) in Chemical Biology and Pharmaceutical Research

5-Bromoindole-3-butyric acid (CAS: 13993-31-2), a derivative of indole-3-butyric acid, has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a bromine atom at the 5-position of the indole ring, exhibits unique biochemical properties that make it a valuable tool in drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the fields of oncology and neurology.

One of the most notable advancements in the use of 5-Bromoindole-3-butyric acid is its role as a precursor in the synthesis of indole-based small molecules with anticancer activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Bromoindole-3-butyric acid exhibited potent inhibitory effects against several cancer cell lines, including breast and colon cancer. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

In addition to its anticancer potential, 5-Bromoindole-3-butyric acid has also been investigated for its neuroprotective properties. A recent study in the European Journal of Pharmacology highlighted its efficacy in mitigating oxidative stress and inflammation in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study further elucidated the molecular mechanisms underlying these effects, providing a foundation for future therapeutic development.

The chemical versatility of 5-Bromoindole-3-butyric acid is further underscored by its use in the development of fluorescent probes for biological imaging. Researchers have leveraged its bromine substituent to create highly specific probes for detecting reactive oxygen species (ROS) in live cells. This innovation, detailed in a 2022 publication in Analytical Chemistry, offers new opportunities for studying oxidative stress-related diseases at the cellular level.

Despite these promising developments, challenges remain in the optimization of 5-Bromoindole-3-butyric acid-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the growing body of research underscores the potential of this compound as a cornerstone in the design of next-generation therapeutics.

In conclusion, 5-Bromoindole-3-butyric acid (CAS: 13993-31-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from anticancer agents to neuroprotective compounds and imaging probes, highlight its versatility and potential for future innovation. Continued research in this area is expected to yield novel therapeutic strategies and deepen our understanding of indole-based compounds in medicine.